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Compound of Interest

Compound Name: 1-(2-Methoxypropoxy)-2-propanol
CAS No.: 13429-07-7
Cat. No.: B122039

Get Quote

. J

1-(2-Methoxypropoxy)-2-propanol is a chemical compound belonging to the family of
propylene glycol ethers.[1] It is also referred to by several synonyms, including 2-Propanol, 1-
(2-methoxypropoxy)- and is a component of dipropylene glycol monomethyl ether (DPGME)
isomer mixtures.[2][3]

Table 1: Physicochemical Properties of 1-(2-Methoxypropoxy)-2-propanol
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Property Value Source(s)
CAS Number 13429-07-7 [2]
Molecular Formula C7H1603 [2][3]
Molecular Weight 148.20 g/mol [2][3]
Appearance Colorless liquid [3]

Boiling Point 203.3 £ 15.0 °C (Predicted) [4]

Density 0.955 £ 0.06 g/cm3 (Predicted) [4]

Flash Point 76.7 °C (Predicted) [4]

Soluble in chloroform, DMSO
Solubility (slightly), and methanol [4]

(slightly).

Vapor Pressure

0.0678 mmHg at 25°C
(Predicted)

[4]

Refractive Index

1.422 (Predicted)

[4]

Synthesis and Manufacturing

The primary industrial synthesis of 1-(2-Methoxypropoxy)-2-propanol involves the catalytic
alkoxylation of propylene oxide with a methoxypropanol isomer, typically 1-methoxy-2-propanol.
[5] This reaction is characterized by the ring-opening of the propylene oxide epoxide ring by the
hydroxyl group of methoxypropanol, forming an ether linkage.[5] The choice of catalyst is
critical in controlling the regioselectivity of the reaction. Basic catalysts, such as sodium
hydroxide (NaOH) or magnesium oxide (MgO), favor the formation of the secondary alcohol
isomer, 1-(2-methoxypropoxy)-2-propanol.[5] In contrast, acidic catalysts tend to yield the
primary alcohol isomer, 2-(2-methoxypropoxy)-1-propanol.[5]

The precursor, 1-methoxy-2-propanol, is industrially synthesized through the reaction of
methanol with propylene oxide.[5]

Below is a generalized workflow for the synthesis of 1-(2-Methoxypropoxy)-2-propanol.
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Synthesis Workflow for 1-(2-Methoxypropoxy)-2-propanol

Analytical Methodologies

The characterization and quantification of 1-(2-Methoxypropoxy)-2-propanol are typically
achieved through various spectroscopic and chromatographic techniques.

Spectroscopic Analysis

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H-NMR and 3C-NMR are used for
structural elucidation. Spectral data is available on public databases such as PubChem.[2]

« Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the functional groups
present, notably the hydroxyl (-OH) and ether (C-O-C) groups. The NIST WebBook provides
vapor-phase IR spectra for this compound.[6][7]
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e Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight
and fragmentation pattern. The NIST WebBook and PubChem contain mass spectral data,
typically obtained through gas chromatography-mass spectrometry (GC-MS).[2][6] The top
peak (m/z) is observed at 59.[2]

Chromatographic Analysis

Gas chromatography (GC) is a common method for the analysis of propylene glycol ethers.
Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

While a specific, detailed protocol for 1-(2-Methoxypropoxy)-2-propanol is not readily
available in the literature, a general method can be outlined based on the analysis of related
compounds.

 Instrument: Gas chromatograph coupled with a mass spectrometer.

o Column: A cyano-based capillary column is often suitable for separating isomers of glycol
ethers.[5]

« Injector Temperature: Typically set around 250 °C to ensure efficient vaporization.[5]

o Oven Temperature Program: An initial oven temperature of around 80 °C is a common
starting point, followed by a programmed temperature ramp to achieve separation.[5]

o Carrier Gas: Helium is commonly used.

o Detector: Mass spectrometer operating in electron ionization (EI) mode.

Toxicological Profile

There is a lack of specific toxicological data for 1-(2-Methoxypropoxy)-2-propanol (CAS
13429-07-7). The available information is often for the broader category of propylene glycol
ethers or for its precursor, 1-methoxy-2-propanol. According to aggregated GHS information
from ECHA, this chemical does not meet the criteria for classification as hazardous.[2]

Table 2: Toxicological Data for Related Compounds

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Methoxypropoxy_-2-propanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13429077&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Methoxypropoxy_-2-propanol
https://www.benchchem.com/product/b122039/docs?utm_src=pdf-body#chemical-identification-and-physicochemical-properties
https://www.benchchem.com/product/b122039
https://www.benchchem.com/product/b122039
https://www.benchchem.com/product/b122039
https://www.benchchem.com/product/b122039/docs?utm_src=pdf-body#chemical-identification-and-physicochemical-properties
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Methoxypropoxy_-2-propanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Test Species Route Value Compound Source(s)
1-Methoxy-2-
LDso Rat Oral > 5000 mg/kg [8]
propanol
) 1-Methoxy-2-
LDso Rabbit Dermal 13-14 g/kg [8]
propanol
) 1-Methoxy-2-
LCso Rat Inhalation > 6000 ppm [8]
propanol
) o ] o 1-Methoxy-2-
Skin Irritation Rabbit Dermal Not an irritant [8]
propanol
o ) Slightly 1-Methoxy-2-
Eye Irritation Rabbit Ocular o [8]
irritating propanol

Metabolism: The metabolism of propylene glycol ethers has been studied. The beta isomer of
propylene glycol monomethyl ether (PGME) is metabolized via alcohol and aldehyde
dehydrogenases to 2-methoxypropionic acid.[6] A minor pathway involves metabolism by
CYP450 enzymes to propylene glycol, which can then be further metabolized and excreted as
CO0:.[6] Conjugation with glucuronide and sulfate also occurs.[6]

Biological Effects and Signaling Pathways

Currently, there is no specific information available in the scientific literature regarding the direct
effects of 1-(2-Methoxypropoxy)-2-propanol on any biological signaling pathways. Research
on related propylene glycol ethers suggests that some members of this class may have
neurotoxic effects, but these have not been specifically linked to 1-(2-Methoxypropoxy)-2-
propanol. Given its use as an industrial solvent, the primary biological interactions are
expected to be related to its physicochemical properties rather than specific receptor-mediated
signaling.

Applications

1-(2-Methoxypropoxy)-2-propanol is primarily used as a solvent in a variety of industrial and
commercial applications, including:

e Paints and coatings[5]
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e Inks[5]
o Cleaners[5]
o Cosmetics[5]

It also serves as a chemical intermediate in the synthesis of other compounds.[5]

Conclusion

1-(2-Methoxypropoxy)-2-propanol is a propylene glycol ether with a range of industrial
applications as a solvent. While its general synthesis and analytical characterization methods
are understood, there is a notable lack of specific, publicly available data on its experimental
physicochemical properties, detailed experimental protocols, and, most significantly, its
toxicological profile and interaction with biological signaling pathways. The available
toxicological data is primarily for its precursor, 1-methoxy-2-propanol, and the general class of
propylene glycol ethers. For a comprehensive risk assessment and understanding of its
biological effects, further research specifically on the 1-(2-Methoxypropoxy)-2-propanol
isomer is warranted. Researchers should exercise caution and refer to data on structurally
similar compounds in the absence of specific information, while clearly noting the limitations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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